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Compound of Interest

Compound Name: Methylenedihydrotanshinquinone

Cat. No.: B15595997

Get Quote

Disclaimer: This guide provides a comprehensive overview of the spectroscopic

characterization of tanshinones, a class of bioactive compounds found in Salvia miltiorrhiza.

Despite a thorough search, specific experimental spectroscopic data for

Methylenedihydrotanshinquinone could not be located in the available scientific literature.

Therefore, this document presents detailed spectroscopic data for two closely related and well-

characterized tanshinones, Cryptotanshinone and Tanshinone IIA, as representative examples.

The methodologies and data interpretation principles described herein are directly applicable to

the analysis of Methylenedihydrotanshinquinone and other similar derivatives.

This technical guide is intended for researchers, scientists, and drug development

professionals involved in the isolation, characterization, and analysis of natural products.

Introduction to Tanshinones
Tanshinones are a group of abietane-type diterpenoid quinones isolated from the dried roots of

Salvia miltiorrhiza Bunge (Danshen), a plant widely used in traditional Chinese medicine.

These compounds, including cryptotanshinone and tanshinone IIA, are known for their vibrant

red color and a wide range of pharmacological activities, such as antioxidant, anti-inflammatory,

and anticancer properties. The structural elucidation of these complex molecules relies heavily
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on a combination of modern spectroscopic techniques, including Nuclear Magnetic Resonance

(NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Spectroscopic Data of Representative Tanshinones
The following tables summarize the key spectroscopic data for Cryptotanshinone and

Tanshinone IIA. This information is crucial for the identification and structural confirmation of

these and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure of

organic compounds. ¹H NMR provides information about the proton environment, while ¹³C

NMR reveals the carbon skeleton of the molecule.

Table 1: ¹H NMR Spectroscopic Data (δ ppm) of Cryptotanshinone and Tanshinone IIA in CDCl₃
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Position Cryptotanshinone Tanshinone IIA

1-H 2.15 (m) 7.56 (d, J=7.5 Hz)

2-H 1.70 (m) 6.80 (d, J=7.5 Hz)

3-H 2.85 (m) -

5-H 3.10 (t, J=3.0 Hz) 7.23 (s)

6-Hα 1.80 (m) 2.35 (m)

6-Hβ 2.05 (m) 2.35 (m)

7-Hα 2.65 (m) 2.95 (m)

7-Hβ 2.80 (m) 2.95 (m)

15-H 4.65 (sept, J=7.0 Hz) -

16-H₃ 1.35 (d, J=7.0 Hz) 2.18 (s)

17-H₃ 1.35 (d, J=7.0 Hz) -

18-H₃ 1.25 (s) 1.55 (s)

19-H₃ 1.28 (s) 1.60 (s)

20-H₃ - 2.25 (s)

Data compiled from various literature sources. Chemical shifts (δ) are in parts per million (ppm)

relative to tetramethylsilane (TMS). Multiplicity is denoted as s (singlet), d (doublet), t (triplet), q

(quartet), m (multiplet), and sept (septet). Coupling constants (J) are in Hertz (Hz).

Table 2: ¹³C NMR Spectroscopic Data (δ ppm) of Cryptotanshinone and Tanshinone IIA in

CDCl₃
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Position Cryptotanshinone Tanshinone IIA

1 37.8 129.5

2 19.3 117.8

3 35.0 143.5

4 47.5 146.8

5 153.2 127.3

6 23.5 30.1

7 30.5 35.5

8 125.0 135.4

9 145.8 130.9

10 36.7 40.5

11 183.5 176.8

12 177.0 163.5

13 130.2 123.8

14 124.5 142.1

15 21.5 12.1

16 21.5 149.2

17 21.5 -

18 21.0 22.1

19 23.0 22.1

20 - 19.8

Data compiled from various literature sources. Chemical shifts (δ) are in parts per million (ppm)

relative to tetramethylsilane (TMS).
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Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as structural information based on fragmentation patterns.

Table 3: Mass Spectrometry Data of Cryptotanshinone and Tanshinone IIA

Compound
Molecular
Formula

Molecular
Weight (Da)

Key Mass
Fragments
(m/z)

Ionization
Method

Cryptotanshinon

e
C₁₉H₂₀O₃ 296.1412

297 [M+H]⁺, 281,

253, 225
ESI

Tanshinone IIA C₁₉H₁₈O₃ 294.1256
295 [M+H]⁺, 279,

265, 249, 221
ESI

Data compiled from various literature sources. m/z refers to the mass-to-charge ratio. ESI

stands for Electrospray Ionization.

Infrared (IR) Spectroscopy Data
Infrared spectroscopy is used to identify the functional groups present in a molecule based on

the absorption of infrared radiation at specific wavenumbers.

Table 4: Infrared (IR) Spectroscopy Data of Cryptotanshinone and Tanshinone IIA
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Compound Wavenumber (cm⁻¹) Assignment

Cryptotanshinone ~3400 (broad) O-H stretching (trace water)

~2950, 2870 C-H stretching (aliphatic)

~1680, 1650 C=O stretching (quinone)

~1580, 1460 C=C stretching (aromatic)

~1250 C-O stretching

Tanshinone IIA ~3050
C-H stretching

(aromatic/vinylic)

~2920, 2850 C-H stretching (aliphatic)

~1690, 1665 C=O stretching (quinone)

~1570, 1450
C=C stretching

(aromatic/furan)

~1260 C-O-C stretching (furan)

Data compiled from various literature sources. Wavenumbers are in reciprocal centimeters

(cm⁻¹).

Experimental Protocols
The following sections provide detailed, generalized methodologies for the spectroscopic

analysis of tanshinones. These protocols can be adapted for the specific instrumentation and

experimental conditions available in a particular laboratory.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

suitable probe.

Sample Preparation:
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Weigh approximately 5-10 mg of the purified tanshinone sample.

Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d,

CDCl₃, or dimethyl sulfoxide-d₆, DMSO-d₆) in a clean, dry NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Cap the NMR tube and gently agitate to ensure complete dissolution.

¹H NMR Spectroscopy Parameters (Typical):

Pulse Program: A standard single-pulse experiment (e.g., zg30).

Spectral Width: 12-16 ppm.

Number of Scans: 16-64, depending on the sample concentration.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: 2-4 seconds.

Temperature: 298 K.

¹³C NMR Spectroscopy Parameters (Typical):

Pulse Program: A proton-decoupled single-pulse experiment (e.g., zgpg30).

Spectral Width: 200-240 ppm.

Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the ¹³C

nucleus.

Relaxation Delay (d1): 2-5 seconds.

Acquisition Time: 1-2 seconds.

Temperature: 298 K.

Data Processing:
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Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase correct the spectrum manually or automatically.

Calibrate the chemical shift scale to the TMS signal at 0 ppm.

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the

corresponding protons and carbons in the molecule. 2D NMR experiments such as COSY,

HSQC, and HMBC are often necessary for complete and unambiguous assignments of

complex structures like tanshinones.

Mass Spectrometry (MS)
Objective: To determine the molecular weight, elemental composition, and fragmentation

pattern of the tanshinone.

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-

TOF) or Orbitrap mass spectrometer, coupled with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI).

Sample Preparation:

Prepare a dilute solution of the purified tanshinone sample (typically 1-10 µg/mL) in a

suitable solvent (e.g., methanol or acetonitrile).

The solution is directly infused into the mass spectrometer or introduced via a liquid

chromatography (LC) system.

Mass Spectrometry Parameters (Typical for ESI):

Ionization Mode: Positive or negative ion mode. Positive mode is common for tanshinones.

Capillary Voltage: 3-5 kV.

Nebulizing Gas (N₂): Flow rate and pressure as recommended by the instrument

manufacturer.
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Drying Gas (N₂): Flow rate and temperature as recommended to desolvate the ions.

Mass Range: m/z 100-1000.

Collision Energy (for MS/MS): Varied to induce fragmentation and obtain structural

information.

Data Analysis:

Determine the accurate mass of the molecular ion ([M+H]⁺ or [M-H]⁻).

Use the accurate mass to calculate the elemental composition.

Analyze the fragmentation pattern in the MS/MS spectrum to identify characteristic neutral

losses and fragment ions, which provide clues about the molecular structure.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the tanshinone molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.

Place a small amount of the solid, purified tanshinone sample directly onto the ATR crystal.

Apply pressure using the instrument's pressure arm to ensure good contact between the

sample and the crystal.

Sample Preparation (KBr Pellet):

Grind a small amount (1-2 mg) of the purified tanshinone sample with approximately 100-200

mg of dry potassium bromide (KBr) powder in an agate mortar.

Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent

pellet.
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Place the pellet in the sample holder of the spectrometer.

IR Spectroscopy Parameters (Typical):

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Background: A background spectrum of the empty ATR crystal or a pure KBr pellet should be

recorded and subtracted from the sample spectrum.

Data Analysis:

Identify the characteristic absorption bands in the spectrum.

Correlate the wavenumbers of these bands to specific functional groups (e.g., C=O, C=C, C-

O, C-H) using standard correlation tables.

Visualization of Analytical Workflows
The following diagrams, created using the DOT language, illustrate the general workflow for

spectroscopic analysis and the logical relationships in structure elucidation.
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Caption: General workflow for the spectroscopic analysis of natural products.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15595997/docs?utm_src=pdf-body-img#spectroscopic-data-of-tanshinones-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data

Deduced Information

NMR Data
(Chemical Shifts, Couplings, 2D Correlations) Carbon Skeleton

& Connectivity

MS Data
(Molecular Formula, Fragments)

Molecular Weight
& Formula

IR Data
(Functional Groups)

Presence of
Functional Groups

Proposed Structure

Click to download full resolution via product page

Caption: Logical relationship in structure elucidation using multiple spectroscopic techniques.

To cite this document: BenchChem. [Spectroscopic Data of Tanshinones: A Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595997/docs#spectroscopic-data-of-tanshinones-
a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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